Cas no 1596113-79-9 (6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 1596113-79-9
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 5161453
• PubChem ID: 75481281
• Update Time: 2025-06-22

6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-(1,1-dimethylethyl)-8-fluoro-1,2,3,4-tetrahydro-
• 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C13H18FN/c1-13(2,3)10-7-9-5-4-6-15-12(9)11(14)8-10/h7-8,15H,4-6H2,1-3H3
• InChI Key： NXWLAQUBPYTBGF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(C)(C)C)C=C2F)CCC1

Additional information on 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline

6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline and its Chemical Properties

6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline is a fluorinated tetrahydroquinoline derivative with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. The compound is characterized by the presence of a tert-butyl group at the 6-position and a fluoro substituent at the 8-position, which significantly influences its physicochemical properties and biological activity. The CAS number 1596113-79-9 serves as a unique identifier for this compound, ensuring its precise classification in chemical databases. The molecular formula of 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline is C₁₂H₁₅FN, with a molecular weight of approximately 198.26 g/mol. This compound is a member of the tetrahydroquinoline family, which is known for its diverse biological applications, including potential roles in neuroprotection, anti-inflammatory, and antitumor activities.

The tert-butyl group in 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline contributes to steric hindrance, which may influence its reactivity and interactions with biological targets. The fluoro substituent at the 8-position introduces electronic effects that can modulate the compound's binding affinity to specific receptors or enzymes. Recent studies have highlighted the importance of such structural modifications in optimizing drug-like properties, such as solubility, metabolic stability, and target selectivity. The CAS number 1596113-79-9 is often used in chemical databases to track the synthesis and application of this compound in various research contexts.

One of the key advantages of 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline is its potential as a scaffold for drug development. The tetrahydroquinoline ring system is well-known for its ability to form stable complexes with metal ions, which has led to its exploration in the design of metal-based therapeutics. The tert-butyl group further enhances the compound's hydrophobicity, making it suitable for applications in lipid-based drug delivery systems. Additionally, the fluoro substitution may improve the compound's metabolic stability by reducing susceptibility to enzymatic hydrolysis, a critical factor in drug development.

Recent advances in computational chemistry have provided insights into the molecular interactions of 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline. Molecular docking studies have revealed its potential to interact with key targets in the central nervous system, such as acetylcholinesterase and monoamine oxidase. These interactions are particularly relevant for the development of therapies targeting neurodegenerative diseases like Alzheimer's and Parkinson's. The CAS number 1596113-79-9 is frequently cited in these studies, emphasizing its role as a promising lead compound for further optimization.

Experimental evidence from recent studies has demonstrated the biological activity of 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline in various in vitro and in vivo models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory effects by inhibiting the activation of NF-κB pathways. The tert-butyl group was found to enhance the compound's ability to modulate inflammatory responses, while the fluoro substitution improved its binding affinity to the target receptor. These findings underscore the importance of structural modifications in enhancing the therapeutic potential of tetrahydroquinoline derivatives.

Another area of interest is the use of 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline in the development of antitumor agents. Preliminary studies suggest that this compound may induce apoptosis in cancer cells by targeting specific signaling pathways. The CAS number 1596113-79-9 is being explored in combination with other chemotherapeutic agents to enhance their efficacy. The tert-butyl group's hydrophobic nature may facilitate the compound's penetration into tumor tissues, while the fluoro substitution could improve its stability in biological environments.

Despite its promising properties, the synthesis of 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline presents challenges that require further optimization. The tert-butyl group can lead to steric hindrance during the formation of the tetrahydroquinoline ring, which may affect the yield of the final product. Advanced synthetic methods, such as microwave-assisted reactions and catalytic approaches, are being investigated to overcome these limitations. The CAS number 1596113-79-9 serves as a reference point for researchers working on the scalable synthesis of this compound.

In conclusion, 6-tert-butyl-8-fluoro-1,2,3,4-tetrahydroquinoline represents a valuable compound in pharmaceutical research due to its unique structural features and potential biological applications. The tert-butyl and fluoro substituents play critical roles in modulating its physicochemical properties and biological activity. The CAS number 1596113-79-9 ensures the precise identification of this compound in scientific literature and chemical databases. Ongoing studies continue to explore its therapeutic potential, particularly in the fields of neurology, oncology, and inflammatory diseases.